![molecular formula C20H31N5O B11248184 3-Cyclopentyl-1-{4-[6-(pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}propan-1-one](/img/structure/B11248184.png)
3-Cyclopentyl-1-{4-[6-(pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}propan-1-one
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Description
3-Cyclopentyl-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one is a complex organic compound featuring a cyclopentyl group, a pyrrolidinyl-substituted pyridazine ring, and a piperazinyl-substituted propanone moiety
Properties
Molecular Formula |
C20H31N5O |
|---|---|
Molecular Weight |
357.5 g/mol |
IUPAC Name |
3-cyclopentyl-1-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)piperazin-1-yl]propan-1-one |
InChI |
InChI=1S/C20H31N5O/c26-20(10-7-17-5-1-2-6-17)25-15-13-24(14-16-25)19-9-8-18(21-22-19)23-11-3-4-12-23/h8-9,17H,1-7,10-16H2 |
InChI Key |
NMCADEFHFKVZOJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)CCC(=O)N2CCN(CC2)C3=NN=C(C=C3)N4CCCC4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopentyl-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one typically involves multi-step organic reactions. One common approach includes:
Formation of the Pyridazine Ring: Starting with a suitable pyridine derivative, the pyridazine ring can be formed through cyclization reactions involving hydrazine.
Substitution with Pyrrolidine: The pyridazine ring is then functionalized with a pyrrolidine group using nucleophilic substitution reactions.
Attachment of Piperazine: The piperazine moiety is introduced through another substitution reaction, often using a piperazine derivative.
Cyclopentyl Group Addition: The final step involves the addition of the cyclopentyl group to the propanone backbone, typically through alkylation reactions.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopentyl-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.
Substitution: Both nucleophilic and electrophilic substitution reactions can be employed to introduce new substituents or replace existing ones.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.
Substitution: Reagents like alkyl halides, acyl chlorides, and amines are used under various conditions, including acidic or basic environments.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while substitution reactions could introduce new alkyl or aryl groups.
Scientific Research Applications
3-Cyclopentyl-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential interactions with biological macromolecules.
Medicine: Explored as a candidate for drug development, particularly for its potential therapeutic effects.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Cyclopentyl-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Similar Compounds
3-Cyclopentyl-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one: shares similarities with other pyridazine and piperazine derivatives, such as:
Uniqueness
The uniqueness of 3-Cyclopentyl-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
